Cas no 1353989-48-6 (3-Iodo-1-methyl-pyrrolidine)

• Product Name: 3-Iodo-1-methyl-pyrrolidine
• CAS No: 1353989-48-6
• MF: C₅H₁₀IN
• MW: 211.044073581696
• CID: 2156903
• Update Time: 2025-05-27

3-Iodo-1-methyl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1-methyl-pyrrolidine
• 3-Iodo-1-methylpyrrolidine
• AM95042

• Inchi： 1S/C5H10IN/c1-7-3-2-5(6)4-7/h5H,2-4H2,1H3
• InChI Key： JRYHSOYEKJWMIB-UHFFFAOYSA-N
• SMILES： IC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.099
• Topological Polar Surface Area: 3.2

Additional information on 3-Iodo-1-methyl-pyrrolidine

Recent Advances in the Application of 3-Iodo-1-methyl-pyrrolidine (CAS: 1353989-48-6) in Chemical Biology and Pharmaceutical Research

The compound 3-Iodo-1-methyl-pyrrolidine (CAS: 1353989-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its iodine-substituted pyrrolidine ring, serves as a valuable building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the preparation of targeted therapeutics, particularly in the areas of central nervous system (CNS) disorders and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Iodo-1-methyl-pyrrolidine in the synthesis of dopamine receptor modulators. The researchers utilized this compound as a crucial precursor in developing selective D3 receptor antagonists, which showed promising results in preclinical models of Parkinson's disease. The iodine atom at the 3-position proved particularly valuable for further functionalization through cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In the field of radiopharmaceuticals, 3-Iodo-1-methyl-pyrrolidine has emerged as a potential precursor for the development of PET (positron emission tomography) imaging agents. A recent patent application (WO2023051234) describes its use in the synthesis of iodine-123 labeled compounds for neurological imaging. The methyl group at the 1-position enhances the metabolic stability of resulting tracers, while the iodine atom allows for straightforward radioisotope exchange.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production and utilization of 3-Iodo-1-methyl-pyrrolidine. A 2024 publication in Organic Letters detailed a novel catalytic system for its preparation with improved yield and purity. The researchers employed a palladium-catalyzed cyclization approach that significantly reduced the formation of byproducts compared to traditional methods.

The pharmacological properties of derivatives stemming from 3-Iodo-1-methyl-pyrrolidine have also been extensively investigated. Structure-activity relationship (SAR) studies have revealed that modifications at the iodine position can dramatically influence both the potency and selectivity of resulting compounds. This flexibility makes it an attractive scaffold for medicinal chemistry programs targeting various disease pathways.

Looking forward, the unique chemical properties of 3-Iodo-1-methyl-pyrrolidine (CAS: 1353989-48-6) position it as a compound of continuing interest in pharmaceutical research. Its applications in drug discovery are expected to expand as new synthetic methodologies emerge and our understanding of its biological interactions deepens. Current research efforts are particularly focused on exploring its potential in developing next-generation therapeutics for neurological disorders and precision oncology applications.